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Compound of Interest

Compound Name: Mercury(II) chromate

Cat. No.: B081476 Get Quote

Technical Support Center: Stability of Mercury(II)
Chromate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability of mercury(II) chromate (HgCrO₄)

under various pH conditions.

Frequently Asked Questions (FAQs)
Q1: What is the primary factor influencing the stability of mercury(II) chromate in aqueous

solutions?

A1: The stability of mercury(II) chromate is predominantly influenced by the pH of the solution.

The pH dictates two critical chemical equilibria: the interconversion of chromate and dichromate

ions and the speciation of mercury(II) ions.

Q2: How does a change in pH affect the chromate ion?

A2: In aqueous solutions, the yellow chromate ion (CrO₄²⁻) exists in a pH-dependent

equilibrium with the orange dichromate ion (Cr₂O₇²⁻).

Acidic Conditions (low pH): An increase in hydrogen ion concentration shifts the equilibrium

to the left, favoring the formation of the dichromate ion. This consumption of chromate ions

leads to an increase in the solubility of mercury(II) chromate.
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Alkaline Conditions (high pH): An increase in hydroxide ions shifts the equilibrium to the

right, favoring the formation of the more stable yellow chromate ion.

Q3: What is the solubility product constant (Ksp) for mercury(II) chromate?

A3: The solubility product constant (Ksp) for mercury(II) chromate is approximately 2.0 x 10⁻⁹.

[1] This value is essential for calculating the theoretical solubility under different conditions.

Q4: How does pH affect the mercury(II) ion?

A4: The speciation of mercury(II) is also pH-dependent.

Acidic to Near-Neutral Solutions: Mercury(II) primarily exists as the free Hg²⁺ ion or as the

hydroxy species, HgOH⁺.

Alkaline Solutions: In basic media, mercury(II) can form soluble hydroxide complexes, such

as Hg(OH)₂ and [Hg(OH)₃]⁻.

Q5: Is mercury(II) chromate considered soluble in water?

A5: Mercury(II) chromate is described as slightly soluble in water.[2] Its solubility is

significantly influenced by the pH of the aqueous medium.

Troubleshooting Guide for Solubility Experiments
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Issue Possible Cause(s) Troubleshooting Steps

Inconsistent solubility

measurements at the same

pH.

1. The solution has not

reached equilibrium. 2.

Temperature fluctuations. 3.

Inaccurate pH measurement or

control.

1. Ensure sufficient stirring and

equilibration time. 2. Use a

temperature-controlled water

bath. 3. Calibrate the pH meter

before each use and ensure

the probe is clean.

Precipitate does not form upon

mixing soluble mercury(II) and

chromate salts.

1. The concentrations of the

ions are below the solubility

limit. 2. The pH is too low,

favoring the highly soluble

dichromate.

1. Increase the initial

concentrations of the reactant

solutions. 2. Adjust the pH to a

neutral or slightly alkaline

value to favor the chromate

ion.

Observed solubility is

significantly higher than

calculated theoretical solubility.

1. Presence of complexing

agents in the solution. 2. The

ionic strength of the solution is

high. 3. Incorrect Ksp value

used for calculations.

1. Analyze the solution for any

potential ligands that could

form soluble complexes with

Hg²⁺. 2. Consider the effect of

ionic strength on activity

coefficients in your

calculations. 3. Verify the Ksp

value from a reliable source.

Color of the solution is more

orange than expected.

The pH of the solution is

acidic, leading to the formation

of dichromate ions.

Measure and adjust the pH of

the solution to be neutral or

alkaline to shift the equilibrium

towards the yellow chromate

ion.

Data Presentation
The solubility of mercury(II) chromate is significantly affected by pH. The following table

provides a calculated estimate of the molar solubility of HgCrO₄ at different pH values, taking

into account the chromate-dichromate equilibrium.
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pH
Predominant Chromium
Species

Calculated Molar Solubility
of HgCrO₄ (mol/L)

4.0 Dichromate (Cr₂O₇²⁻) > 4.47 x 10⁻⁵

7.0 Chromate (CrO₄²⁻) 4.47 x 10⁻⁵

10.0 Chromate (CrO₄²⁻) 4.47 x 10⁻⁵

Note: The solubility in acidic conditions is indicated as greater than the solubility in

neutral/alkaline conditions due to the shift in equilibrium towards the dichromate ion, which

consumes the chromate ion and dissolves more of the mercury(II) chromate solid according

to Le Chatelier's principle.

Experimental Protocols
Protocol for Determining the Solubility of Mercury(II)
Chromate as a Function of pH
1. Objective: To determine the molar solubility of mercury(II) chromate in aqueous solutions at

different pH values (e.g., 4, 7, and 10).

2. Materials:

Mercury(II) chromate (HgCrO₄) solid

Deionized water

Buffer solutions (pH 4, 7, and 10)

Standardized HCl and NaOH solutions for pH adjustment

Temperature-controlled shaker or water bath

Calibrated pH meter and electrode

Filtration apparatus with 0.22 µm syringe filters
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Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption

Spectroscopy (AAS) for mercury analysis

Volumetric flasks and pipettes

3. Procedure:

Preparation of Saturated Solutions:

For each desired pH, add an excess amount of solid mercury(II) chromate to a series of

flasks containing the respective buffer solution.

Ensure there is undissolved solid at the bottom of each flask to confirm saturation.

Equilibration:

Seal the flasks and place them in a temperature-controlled shaker or water bath set to a

constant temperature (e.g., 25°C).

Allow the solutions to equilibrate for a sufficient period (e.g., 24-48 hours), with continuous

agitation to facilitate dissolution.

Sample Collection and Preparation:

After equilibration, allow the solid to settle.

Carefully withdraw an aliquot of the supernatant using a pipette.

Immediately filter the aliquot through a 0.22 µm syringe filter to remove any undissolved

particles.

Acidify the filtered sample to prevent precipitation of mercury species before analysis.

Analysis:

Determine the concentration of dissolved mercury(II) in each filtered sample using ICP-MS

or AAS.
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Data Calculation:

The measured mercury(II) concentration is equal to the molar solubility of mercury(II)
chromate at that specific pH.

Repeat the experiment at least in triplicate for each pH value to ensure reproducibility.

Visualizations
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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